Cas no 2655-37-0 (1-butyl-3,5-dimethyl-1H-pyrazole)

1-butyl-3,5-dimethyl-1H-pyrazole structure
2655-37-0 structure
Product Name:1-butyl-3,5-dimethyl-1H-pyrazole
CAS No:2655-37-0
MF:C9H16N2
MW:152.236742019653
CID:1427530
PubChem ID:573083
Update Time:2025-04-20

1-butyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-butyl-3,5-dimethyl-
    • 1-butyl-3,5-dimethylpyrazole
    • 1-butyl-3,5-dimethyl-1H-pyrazole
    • 2655-37-0
    • AKOS003673735
    • CHDNZIRREFRIJW-UHFFFAOYSA-N
    • DTXSID60341441
    • 1-Butyl-3,5-dimethyl-1H-pyrazole #
    • EN300-1300919
    • 3,5-Dimethyl-1-butylpyrazole
    • SCHEMBL6114764
    • Q63392313
    • Inchi: 1S/C9H16N2/c1-4-5-6-11-9(3)7-8(2)10-11/h7H,4-6H2,1-3H3
    • InChI Key: CHDNZIRREFRIJW-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)CCCC

Computed Properties

  • Exact Mass: 152.13148
  • Monoisotopic Mass: 152.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1-butyl-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1300919-1.0g
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
1g
$0.0 2023-06-06
Enamine
EN300-1300919-50mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
50mg
$227.0 2023-09-30
Enamine
EN300-1300919-100mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
100mg
$238.0 2023-09-30
Enamine
EN300-1300919-250mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
250mg
$249.0 2023-09-30
Enamine
EN300-1300919-500mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
500mg
$260.0 2023-09-30
Enamine
EN300-1300919-1000mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
1000mg
$271.0 2023-09-30
Enamine
EN300-1300919-2500mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
2500mg
$529.0 2023-09-30
Enamine
EN300-1300919-5000mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
5000mg
$783.0 2023-09-30
Enamine
EN300-1300919-10000mg
1-butyl-3,5-dimethyl-1H-pyrazole
2655-37-0
10000mg
$1163.0 2023-09-30
Ambeed
A1036848-1g
1-Butyl-3,5-dimethyl-1h-pyrazole
2655-37-0 95%
1g
$212.0 2024-04-20
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司